Cas no 1805196-27-3 (6-Chloro-4-(difluoromethyl)nicotinic acid)

• Product Name: 6-Chloro-4-(difluoromethyl)nicotinic acid
• CAS No: 1805196-27-3
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• MDL: MFCD25478847
• CID: 4799290
• PubChem ID: 119010608
• Update Time: 2023-08-17

6-Chloro-4-(difluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)nicotinic acid
• 2-Chloro-4-(difluoromethyl)pyridine-5-carboxylic acid

• MDL： MFCD25478847
• Inchi： 1S/C7H4ClF2NO2/c8-5-1-3(6(9)10)4(2-11-5)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： IQCMMMGCMSSATL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(=O)O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2
• Topological Polar Surface Area: 50.2